Cas no 89582-46-7 (Hexanoic acid,2,5-diamino-6-hydroxy- (7CI))
89582-46-7 structure
Product Name:Hexanoic acid,2,5-diamino-6-hydroxy- (7CI)
CAS No:89582-46-7
MF:C6H14N2O3
MW:162.186961650848
CID:712025
Update Time:2024-01-31
Hexanoic acid,2,5-diamino-6-hydroxy- (7CI) Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid,2,5-diamino-6-hydroxy- (7CI)
- Hexanoic acid, 2,5-diamino-6-hydroxy- (7CI)
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- Inchi: 1S/C6H14N2O3/c7-4(3-9)1-2-5(8)6(10)11/h4-5,9H,1-3,7-8H2,(H,10,11)
- InChI Key: QHWULKOMKLEHTD-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(N)CCC(N)CO
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 175
- XLogP3: 2.3
Hexanoic acid,2,5-diamino-6-hydroxy- (7CI) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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